zinc;2,2-dimethylpropanoate;methoxybenzene

• Molecular Formula: C12H16O3Zn
• Molecular Weight: 273.6 g/mol
• IUPAC Name: zinc;2,2-dimethylpropanoate;methoxybenzene
• InChI: InChI=1S/C7H7O.C5H10O2.Zn/c1-8-7-5-3-2-4-6-7;1-5(2,3)4(6)7;/h3-6H,1H3;1-3H3,(H,6,7);/q-1;;+2/p-1
• InChI Key: YKJWJAVABXFXAS-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)C(=O)[O-].COC1=CC=[C-]C=C1.[Zn+2]

Description

Zinc;2,2-dimethylpropanoate;methoxybenzene: is a chemical compound with the molecular formula C12H16O3Zn and a molecular weight of 273.66 g/mol . This compound is also known by other names such as zinc pivalate and zinc trimethylacetate . It is a zinc salt of 2,2-dimethylpropanoic acid (pivalic acid) combined with methoxybenzene (anisole).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of zinc;2,2-dimethylpropanoate;methoxybenzene typically involves the reaction of zinc oxide or zinc acetate with 2,2-dimethylpropanoic acid in the presence of methoxybenzene. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve large-scale reactions using similar reagents but optimized for higher yields and purity. The process may include steps such as purification through recrystallization or distillation to obtain the final product in a pure form .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Zinc;2,2-dimethylpropanoate;methoxybenzene can undergo oxidation reactions, especially in the presence of strong oxidizing agents.

Reduction: This compound can be reduced under specific conditions, often involving reducing agents like hydrogen gas or metal hydrides.

Substitution: It can participate in substitution reactions where the methoxy group or the zinc ion is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Various nucleophiles or electrophiles depending on the desired substitution.

Major Products Formed:

Oxidation: Products may include carboxylic acids or ketones.

Reduction: Products may include alcohols or alkanes.

Substitution: Products vary widely depending on the substituents introduced.

Scientific Research Applications

Chemistry:

• Used as a reagent in organic synthesis for the preparation of various organic compounds .

Biology:

• Investigated for its potential biological activities, including antimicrobial properties .

Medicine:

• Explored for its potential use in drug formulations and as a zinc supplement .

Industry:

• Utilized in the production of specialty chemicals and as a catalyst in certain industrial processes .

Mechanism of Action

The mechanism of action of zinc;2,2-dimethylpropanoate;methoxybenzene involves its interaction with biological molecules. Zinc ions play a crucial role in various enzymatic reactions, acting as cofactors for numerous enzymes. The compound may exert its effects by binding to specific molecular targets, thereby influencing biochemical pathways .

Comparison with Similar Compounds

• Zinc acetate
• Zinc oxide
• Zinc chloride

Comparison:

• Zinc acetate: Similar in that it is also a zinc salt, but it has different applications and properties.
• Zinc oxide: Primarily used in industrial applications and as a sunscreen ingredient, differing significantly in its uses.
• Zinc chloride: Used in various chemical reactions and industrial processes, but with distinct chemical properties and applications .

Uniqueness: Zinc;2,2-dimethylpropanoate;methoxybenzene is unique due to its specific combination of zinc with 2,2-dimethylpropanoic acid and methoxybenzene, which imparts distinct chemical and physical properties, making it suitable for specialized applications in research and industry .